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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360 Get Quote

Technical Support Center: SNAP 94847
Hydrochloride
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the MCHR1 antagonist, SNAP 94847 hydrochloride, particularly for intraperitoneal (i.p.)

injection.

Frequently Asked Questions (FAQs)
Q1: What is SNAP 94847 hydrochloride and what is its primary mechanism of action?

A1: SNAP 94847 hydrochloride is a potent and selective antagonist of the melanin-

concentrating hormone receptor 1 (MCHR1).[1][2] Melanin-concentrating hormone (MCH) is a

neuropeptide involved in regulating energy homeostasis, mood, and feeding behavior.[3] By

blocking the MCHR1, SNAP 94847 inhibits the downstream signaling pathways activated by

MCH.[4] MCHR1 is a G-protein coupled receptor (GPCR) that couples to Gi and Gq proteins.[5]

[6][7] Activation of MCHR1 by MCH typically leads to an inhibition of cyclic AMP (cAMP)

production and activation of the extracellular signal-regulated kinase (ERK) pathway.[5][7][8]

Q2: What are the recommended solvents for dissolving SNAP 94847 hydrochloride?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b2784360?utm_src=pdf-interest
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.tocris.com/products/snap-94847-hydrochloride_3347
https://www.scbt.com/p/snap-94847-hydrochloride-487051-12-7
https://pubmed.ncbi.nlm.nih.gov/17237257/
https://synapse.patsnap.com/article/what-are-mchr1-inhibitors-and-how-do-they-work
https://academic.oup.com/endo/article/144/8/3514/2502297
https://www.researchgate.net/figure/Signalling-pathways-of-melanin-concentrating-hormone-receptor-1-MCHR1-left-panel-and_fig5_326338948
https://pubmed.ncbi.nlm.nih.gov/12865333/
https://academic.oup.com/endo/article/144/8/3514/2502297
https://pubmed.ncbi.nlm.nih.gov/12865333/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8931191/
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: SNAP 94847 hydrochloride is soluble in DMSO and ethanol.[1] For in vivo applications,

particularly intraperitoneal injections, specific formulations are required to ensure solubility and

biocompatibility. A commonly used vehicle is 20% 2-hydroxypropyl-β-cyclodextrin (encapsin) in

saline.[9] Other potential in vivo formulations include a mixture of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.[10]

Q3: What is the recommended storage condition for SNAP 94847 hydrochloride?

A3: For long-term storage, the solid powder form of SNAP 94847 hydrochloride should be

stored at -20°C for up to three years.[10] Once dissolved in a solvent, it is recommended to

store the solution at -80°C for up to one year.[10]
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Issue Potential Cause Troubleshooting Steps

Precipitation of the compound

in the solution.

- Incorrect solvent or vehicle

used.- The concentration of the

compound is too high for the

chosen vehicle.- The

temperature of the solution has

dropped, reducing solubility.

- Ensure you are using a

recommended in vivo

formulation, such as 20% 2-

hydroxypropyl-β-cyclodextrin

or a DMSO/PEG300/Tween-

80/saline mixture.[9][10]- Try

reducing the concentration of

SNAP 94847 hydrochloride in

your preparation.- Gentle

warming and sonication may

help to redissolve the

compound. Prepare the

solution fresh before each

experiment.

Leakage of the injected

solution from the injection site.

- Incorrect injection technique.-

Injection volume is too large for

the animal.- Needle gauge is

too large.

- Ensure proper restraint of the

animal. Insert the needle at a

15-30 degree angle into the

lower abdominal quadrant.-

Adhere to recommended

injection volume limits for the

species and weight of the

animal.- Use an appropriate

needle size, typically 25-27G

for mice.

No observable effect or

inconsistent results.

- Incorrect dosage.-

Degradation of the compound.-

Improper preparation of the

injection solution.

- Review the literature for

appropriate dosage ranges for

your animal model and

experimental goals. Doses

between 3 and 30 mg/kg have

been used in rats.[9]- Ensure

the compound has been stored

correctly and prepare fresh

solutions for each experiment.-

Confirm the final concentration

of your solution and ensure it
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is homogenous before

injection.

Adverse reactions in animals

(e.g., distress, irritation).

- The vehicle is causing

irritation.- The pH of the

solution is not physiological.-

The compound itself has

unexpected side effects.

- Run a control experiment with

the vehicle alone to rule out

vehicle-induced effects.-

Check the pH of your final

solution and adjust if

necessary.- Closely monitor

the animals post-injection for

any signs of distress. If

adverse effects are observed,

consider lowering the dose or

using an alternative vehicle.

Quantitative Data Summary
Table 1: Solubility of SNAP 94847 Hydrochloride

Solvent Maximum Concentration

DMSO 100 mM[1]

Ethanol 100 mM[1]

10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline
5 mg/mL (9.71 mM)[10]

20% 2-hydroxypropyl-β-cyclodextrin
Used for i.p. injections at 3, 10, 15, and 30

mg/kg[9]

Table 2: In Vivo Experimental Parameters
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Parameter Value Species Reference

Route of

Administration
Intraperitoneal (i.p.) Rat [9]

Dosage Range 3, 10, 15, 30 mg/kg Rat [9]

Vehicle
20% 2-hydroxypropyl-

β-cyclodextrin
Rat [9]

Injection Volume 1 ml/kg Rat [9]

Oral Bioavailability 59% Rat

Half-life (oral) 5.2 hours Rat

Experimental Protocols
Protocol for Preparation and Intraperitoneal Injection of SNAP 94847 Hydrochloride

1. Materials:

SNAP 94847 hydrochloride powder

Vehicle: 20% (w/v) 2-hydroxypropyl-β-cyclodextrin in sterile saline

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Sterile syringes (1 ml)

Sterile needles (25-27 gauge)

Appropriate personal protective equipment (PPE)

2. Preparation of Injection Solution (Example for a 10 mg/kg dose in a 25g mouse):
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Calculate the required amount of SNAP 94847 hydrochloride. For a 25g mouse, the dose is

0.25 mg (10 mg/kg * 0.025 kg).

Prepare the vehicle by dissolving 2g of 2-hydroxypropyl-β-cyclodextrin in 10 ml of sterile

saline. Vortex until fully dissolved.

Weigh the calculated amount of SNAP 94847 hydrochloride and place it in a sterile

microcentrifuge tube.

Add the appropriate volume of the vehicle to achieve the desired final concentration. For an

injection volume of 10 ml/kg (0.25 ml for a 25g mouse), the concentration should be 1 mg/ml.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming and

brief sonication can be used to aid dissolution.

Visually inspect the solution to ensure there is no precipitate before drawing it into the

syringe.

3. Intraperitoneal Injection Procedure:

Properly restrain the animal (manual restraint or a restraining device).

Locate the injection site in the lower right or left abdominal quadrant, avoiding the midline to

prevent damage to the bladder and cecum.

Insert the needle at a 15-30 degree angle.

Gently aspirate to ensure no blood or urine is drawn into the syringe.

Slowly inject the solution.

Withdraw the needle and return the animal to its cage.

Monitor the animal for any adverse reactions.

Visualizations
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Caption: MCHR1 Signaling Pathway and Inhibition by SNAP 94847 Hydrochloride.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b2784360?utm_src=pdf-body-img
https://www.benchchem.com/product/b2784360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Administration

Post-Injection

Calculate Dosage and
Prepare Injection Solution

Verify Complete Dissolution
of SNAP 94847 Hydrochloride

Draw Solution into
Sterile Syringe

Properly Restrain Animal

Perform Intraperitoneal Injection

Return Animal to Cage

Monitor for Adverse Reactions

Conduct Behavioral or
Physiological Experiments

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b2784360?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental Workflow for In Vivo Intraperitoneal Injection of SNAP 94847
Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2784360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

